Cas no 20716-26-1 (3-(2-Nitrophenyl)propan-1-ol)

• Product Name: 3-(2-Nitrophenyl)propan-1-ol
• CAS No: 20716-26-1
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD09028697
• CID: 910343
• PubChem ID: 15278020
• Update Time: 2025-05-24

3-(2-Nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-Nitrophenyl)propan-1-ol
• 3-(2-nitro-phenyl)-propan-1-ol
• Benzenepropanol,2-nitro
• Benzenepropanol, 2-nitro-
• 2-Nitro-benzenepropanol
• 2-Nitrohydrocinnamyl alcohol
• 1-(o-nitrophenyl)-3-propanol
• 0608AB
• AX8237948
• ST24041405
• AMY19405
• SY116655
• I11310
• 20716-26-1
• DB-338852
• AKOS005217811
• EN300-1838310
• DTXSID80570913
• MFCD09028697
• DS-16771
• 3-(2-Nitrophenyl)-1-propanol
• SCHEMBL6259352
• CS-0060473

• MDL： MFCD09028697
• Inchi： 1S/C9H11NO3/c11-7-3-5-8-4-1-2-6-9(8)10(12)13/h1-2,4,6,11H,3,5,7H2
• InChI Key： LJHJJGAQQGSPRL-UHFFFAOYSA-N
• SMILES： OCCCC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.07400
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66

Experimental Properties

• PSA: 66.05000
• LogP: 2.04290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-(2-Nitrophenyl)propan-1-ol

Introduction to 3-(2-Nitrophenyl)propan-1-ol (CAS No. 20716-26-1)

3-(2-Nitrophenyl)propan-1-ol, identified by its Chemical Abstracts Service (CAS) number 20716-26-1, is a significant organic compound with a wide range of applications in the field of pharmaceuticals, agrochemicals, and material science. This compound belongs to the class of nitroaromatic alcohols, characterized by its nitro group-substituted benzene ring and an alcohol functional group attached to a propyl chain. The unique structural features of 3-(2-Nitrophenyl)propan-1-ol make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The chemical structure of 3-(2-Nitrophenyl)propan-1-ol consists of a nitro-substituted phenyl ring linked to a propanol moiety. The presence of the nitro group (–NO₂) enhances its reactivity, making it a versatile building block for further functionalization. This reactivity has been exploited in various synthetic pathways, including nucleophilic aromatic substitution and metal-catalyzed cross-coupling reactions. The compound’s solubility profile and stability under different conditions further contribute to its utility in industrial and laboratory settings.

In recent years, 3-(2-Nitrophenyl)propan-1-ol has garnered attention due to its role in the synthesis of pharmacologically active compounds. Researchers have leveraged its structural framework to develop potential therapeutic agents targeting various diseases. For instance, derivatives of 3-(2-Nitrophenyl)propan-1-ol have been investigated for their antimicrobial and anti-inflammatory properties. The nitro group’s ability to participate in redox reactions has also been explored in designing compounds with enhanced bioavailability and metabolic stability.

One notable application of 3-(2-Nitrophenyl)propan-1-ol is in the field of medicinal chemistry, where it serves as a precursor for more complex molecules. The compound’s compatibility with modern synthetic methodologies allows for the efficient construction of heterocyclic scaffolds, which are prevalent in many drug candidates. Additionally, its role as an intermediate in the synthesis of agrochemicals has been highlighted, particularly in the development of novel pesticides with improved environmental profiles.

The latest research on 3-(2-Nitrophenyl)propan-1-ol has focused on optimizing its synthetic routes to achieve higher yields and purities. Advances in catalytic systems and green chemistry principles have enabled more sustainable production methods. For example, palladium-catalyzed reactions have been employed to introduce functional groups selectively, reducing unwanted byproducts. These innovations not only enhance the efficiency of producing 3-(2-Nitrophenyl)propan-1-ol but also align with global efforts toward sustainable chemical manufacturing.

Another area of interest is the exploration of 3-(2-Nitrophenyl)propan-1-ol’s biological activities. Studies have demonstrated its potential as a precursor for compounds with central nervous system (CNS) effects, including anxiolytic and neuroprotective properties. The nitroaromatic core is known to interact with specific biological targets, making it a valuable scaffold for drug discovery. Furthermore, computational modeling techniques have been used to predict the binding affinity of derivatives of 3-(2-Nitrophenyl)propan-1-ol to biological receptors, aiding in the rational design of new molecules.

The compound’s physical properties, such as melting point, boiling point, and solubility, have also been thoroughly characterized. These properties are crucial for determining its suitability for various applications, including formulation development and industrial processing. Recent advancements in spectroscopic techniques have provided deeper insights into the molecular structure and dynamics of 3-(2-Nitrophenyl)propan-1-ol, further enhancing our understanding of its behavior under different conditions.

In conclusion,3-(2-Nitrophenyl)propan-1-ol (CAS No. 20716-26-1) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool in synthetic chemistry and drug development. As research continues to uncover new applications and optimize production methods,3-(2-Nitrophenyl)propan-1-ol is poised to remain at the forefront of chemical innovation.